2-Chloro-4-ethoxynicotinonitrile
Description
2-Chloro-4-ethoxynicotinonitrile is a nicotinonitrile derivative featuring a pyridine ring substituted with a chlorine atom at position 2, an ethoxy group at position 4, and a nitrile group at position 3. Its molecular formula is C₈H₇ClN₂O, with a molar mass of 182.45 g/mol. This compound serves as a critical building block in pharmaceutical synthesis, materials science, and chemical research due to its electron-withdrawing substituents (Cl, CN) and ether linkage, which enhance reactivity and solubility . However, commercial availability has been discontinued, as noted by CymitQuimica, limiting its current accessibility for large-scale applications .
Properties
CAS No. |
98645-45-5 |
|---|---|
Molecular Formula |
C8H7ClN2O |
Molecular Weight |
182.61 g/mol |
IUPAC Name |
2-chloro-4-ethoxypyridine-3-carbonitrile |
InChI |
InChI=1S/C8H7ClN2O/c1-2-12-7-3-4-11-8(9)6(7)5-10/h3-4H,2H2,1H3 |
InChI Key |
ORUMMVFOALCTCQ-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C(=NC=C1)Cl)C#N |
Canonical SMILES |
CCOC1=C(C(=NC=C1)Cl)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural and Functional Differences:
Substituent Effects: Electron-Withdrawing Groups: The nitrile group in 2-Chloro-4-ethoxynicotinonitrile and 2-Chloro-4-methyl-6-(methylthio)nicotinonitrile enhances electrophilicity, favoring nucleophilic substitution reactions. In contrast, ester-containing analogs (e.g., Ethyl 2-chloro-4-methylnicotinate) are more stable but less reactive . Solubility: The ethoxy group in the main compound improves solubility in polar organic solvents compared to the methyl or thioether groups in analogs .
Synthetic Utility: The aldehyde group in Ethyl 2-chloro-4-formylnicotinate allows for further functionalization (e.g., condensation reactions), making it valuable for synthesizing Schiff bases or heterocycles . The thioether group in 2-Chloro-4-methyl-6-(methylthio)nicotinonitrile may confer unique biological activity, though specific studies are lacking in the provided evidence .
Crystallographic Analysis: Structural validation tools like SHELX () are critical for determining the conformation of these compounds. For example, the crystal structure of 6-(4-Bromophenyl)-2-ethoxy-4-(4-ethoxyphenyl)nicotinonitrile (a related compound) was resolved using SHELX software, highlighting the importance of crystallography in understanding substituent effects .
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